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Compound of Interest

Compound Name: Tyrosylleucine TFA

Cat. No.: B8197443

Essential Safety and Handling Guide for
Tyrosylleucine TFA

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Tyrosylleucine TFA, a dipeptide with antidepressant-like activity.[1][2]
The primary hazard associated with this compound is the trifluoroacetic acid (TFA) salt, a
strong acid that is corrosive and can cause severe skin burns and eye damage.[3][4]
Adherence to these procedural, step-by-step guidelines is critical for safe handling, storage,
and disposal.

Personal Protective Equipment (PPE)

When working with Tyrosylleucine TFA, particularly in its solid, lyophilized form or when
preparing solutions, a comprehensive suite of personal protective equipment is mandatory to
prevent exposure.
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PPE Category Specific Requirements

Chemical safety goggles with side-shields are
) required at all times. In situations with a
Eye and Face Protection ] ) ) )
heightened risk of splashing, a face shield must

be worn in addition to goggles.

Chemical-resistant gloves, such as nitrile or

butyl rubber, are essential. Gloves should be
Hand Protection inspected for any signs of damage before each

use and removed promptly and properly to avoid

skin contact.

Alab coat or a chemical-resistant apron must be

worn to protect against accidental spills. For
Skin and Body Protection tasks with a potential for significant exposure,

impervious clothing that covers the entire body

is recommended.

Operations that may generate dust or aerosols

should be conducted in a well-ventilated area,
Respiratory Protection preferably within a chemical fume hood. If a

fume hood is not available, a suitable respirator

(e.g., N95 or higher) must be used.

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are crucial to maintain the integrity of Tyrosylleucine
TFA and ensure the safety of laboratory personnel.

Handling:

» Always handle Tyrosylleucine TFA within a properly functioning chemical fume hood to
minimize inhalation exposure.

» Avoid direct contact with skin, eyes, and clothing.

» Use the smallest practical quantities for the experiment being performed.
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e When preparing solutions, always add the acid (or the acidic compound) to water, never the
other way around.

e Ensure containers are kept tightly closed when not in use.

Storage:

Store Tyrosylleucine TFA in a cool, well-ventilated place, away from heat and sources of
ignition.

o Keep containers tightly closed to prevent leakage and protect from moisture.
o Store in the original container or a compatible container; do not store in metal containers.

o Store away from incompatible materials such as strong oxidizing agents, reducing agents,
strong bases, metals, and amines.

Disposal Plan

Proper disposal of Tyrosylleucine TFA and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

» Tyrosylleucine TFA waste should be considered hazardous waste and segregated from
other laboratory waste.

e |t must not be poured down the drain.

o Collect waste in a designated, properly labeled, and closed container that is compatible with
the chemical.

o Disposable items that have come into contact with Tyrosylleucine TFA, such as pipette tips
and gloves, should also be disposed of as hazardous waste.

Disposal Procedure:
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o Follow your institution's and local hazardous waste regulations for the disposal of chemical
waste.

» Arrange for the collection of the hazardous waste by your institution's Environmental Health
& Safety (EH&S) department or a licensed chemical waste disposal company.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is necessary
to mitigate harm.

Emergency Situation Immediate Action

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact ] ) ] )
Remove contaminated clothing. Seek immediate

medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . . .

upper and lower eyelids. Seek immediate

medical attention.

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion ) ) ] )
water. Seek immediate medical attention.
Evacuate the area. Wear appropriate PPE. For
small spills, neutralize carefully with a suitable
Spil agent like sodium carbonate, absorb with an
pi

inert material, and place in a suitable container
for disposal. For large spills, contact your

institution's emergency response team.
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Experimental Workflow for Handling Tyrosylleucine
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Caption: Workflow for the safe handling of Tyrosylleucine TFA from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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